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Compound of Interest

Compound Name: GSK137647A

Cat. No.: B1672352 Get Quote

Technical Support Center: GSK137647A
Solubility
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming the

poor aqueous solubility of GSK137647A.

Frequently Asked Questions (FAQs)
Q1: What is the documented solubility of GSK137647A in common laboratory solvents?

GSK137647A is practically insoluble in water.[1][2] Its solubility has been determined in several

organic solvents, which are typically used to prepare concentrated stock solutions.

Data Summary: Solubility of GSK137647A in Organic Solvents
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Solvent Solubility Source

Dimethyl Sulfoxide (DMSO) ≥ 100 mg/mL (327.45 mM) [3][4]

Dimethyl Sulfoxide (DMSO) 61 mg/mL (199.74 mM) [1]

Dimethyl Sulfoxide (DMSO) Soluble to 100 mM

Dimethyl Sulfoxide (DMSO) ≥121.6 mg/mL

Ethanol Soluble to 50 mM

Ethanol 10 mg/mL

Ethanol ≥9.49 mg/mL (with ultrasonic)

Note: Solubility can be affected by factors such as the purity of the compound, temperature,

and the presence of moisture in the solvent. It is recommended to use fresh, anhydrous DMSO

for preparing stock solutions, as absorbed moisture can reduce solubility.

Q2: I dissolved GSK137647A in DMSO, but it precipitated when I diluted it into my aqueous

buffer (e.g., PBS, cell culture medium). Why is this happening and what can I do?

This is a common issue known as solvent-shifting precipitation. When a concentrated stock of a

hydrophobic compound in an organic solvent is diluted into an aqueous medium, the

compound's local environment rapidly changes from a favorable organic solvent to an

unfavorable aqueous one, causing it to crash out of solution.

Troubleshooting Guide: Precipitation Upon Dilution
If you are observing precipitation of GSK137647A when diluting a stock solution into an

aqueous buffer, follow this troubleshooting workflow.
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Troubleshooting Precipitation

Precipitation Observed
in Aqueous Solution

Is the final concentration
of GSK137647A too high?

Decrease the final
working concentration.

Yes

Is the percentage of
organic solvent (e.g., DMSO)
in the final solution too low?

No

Solution Achieved

Increase the percentage of
the organic co-solvent.

(Note: Be mindful of solvent toxicity
in cell-based assays)

Yes

Are you using a direct dilution method?

No

Employ a multi-step dilution
protocol using intermediate

solvents like PEG300 and Tween 80.

Yes
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Advanced Solubilization Strategies

Poor Aqueous Solubility
of GSK137647A

Cyclodextrin Complexation Solid Dispersion Nanomilling Lipid-Based Formulations

Encapsulates the hydrophobic drug
in a hydrophilic shell, increasing

water solubility.

Disperses the drug in a hydrophilic
polymer matrix at a molecular level,

improving dissolution.

Reduces particle size to the
nanometer range, increasing surface

area and dissolution rate.

Dissolves the drug in lipids and
surfactants to form self-emulsifying

systems (SEDDS).

GSK137647A Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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